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Compound of Interest

Compound Name: Melissic acid

Cat. No.: B146214

For Researchers, Scientists, and Drug Development Professionals

Introduction

Melissic acid, also known as triacontanoic acid, is a very-long-chain saturated fatty acid with
the chemical formula C3oHe0O2. Its extended hydrocarbon tail imparts distinct physical
properties that are of significant interest in various fields, including materials science,
biochemistry, and pharmacology. This technical guide provides a detailed examination of the
physical characteristics of melissic acid, complete with quantitative data, general experimental
methodologies, and a logical workflow for property determination.

Core Physical Properties

Melissic acid is a white, waxy solid at room temperature. Its highly nonpolar nature, a
consequence of its long aliphatic chain, governs its solubility and thermal behavior.

Quantitative Physical Data

The following table summarizes the key physical properties of melissic acid compiled from
various sources.
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Property Value Source(s)
Molecular Formula C30He002
Molecular Weight 452.80 g/mol
Melting Point 92-94 °C
Boiling Point 483.65 °C (rough estimate)
Density 0.873 g/lcm3
Appearance White to light yellow
powder/crystal
Solubility in Water Practically insoluble

Soluble in chloroform (25
Solubility in Organic Solvents mg/mL), DMSO (5 mg/mL),
and hot dioxane.

Experimental Protocols

While specific, detailed experimental procedures for melissic acid are proprietary to the
conducting laboratories, the following outlines standard methodologies for determining the key
physical properties of long-chain fatty acids.

Determination of Melting Point

The melting point of a solid fatty acid like melissic acid is a key indicator of its purity and is
typically determined using the capillary method.

Principle: A small, powdered sample of the substance is heated in a sealed capillary tube
immersed in a temperature-controlled bath. The temperature range over which the substance
melts is observed.

Apparatus:
e Melting point apparatus (manual or digital)

e Capillary tubes
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o Thermometer (calibrated)
e Heating medium (e.g., silicone oil)
Procedure:

o A small amount of finely powdered, dry melissic acid is packed into a capillary tube to a
height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.

e The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting
point.

e The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes liquid are recorded as the melting point range. For pure substances,
this range is typically narrow.

Determination of Solubility

The solubility of melissic acid in various solvents is determined by preparing saturated
solutions and quantifying the amount of dissolved solute.

Principle: A surplus of the fatty acid is mixed with a known volume of a solvent and allowed to
reach equilibrium at a specific temperature. The concentration of the dissolved fatty acid in the
supernatant is then measured.

Apparatus:

Constant temperature bath or shaker

Centrifuge

Analytical balance

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., GC-MS, HPLC)
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Procedure:

¢ An excess amount of melissic acid is added to a known volume of the solvent in a sealed
container.

e The mixture is agitated in a constant temperature bath for a sufficient time to ensure
equilibrium is reached (e.g., 24-48 hours).

e The saturated solution is then centrifuged to separate the undissolved solid.

o A known aliquot of the clear supernatant is carefully removed and its concentration is
determined using a suitable analytical technique. For instance, after derivatization to a more
volatile ester, gas chromatography-mass spectrometry (GC-MS) can be employed for
accurate quantification.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the characterization of the physical
properties of a solid fatty acid like melissic acid.
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Workflow for Physical Property Determination of Melissic Acid

Sample Preparation

Obtain Pure Sample of Melissic Acid

Purification (e.g., Recrystallization)

Y

Drying under Vacuum

ProperP/ Analysis

\4 \4 y \ \

Melting Point Determination Solubility Analysis Density Measurement Boiling Point Estimation Crystal Structure Analysis
(Capillary Method) (Equilibrium Method) (Pycnometry) (Under Reduced Pressure) (X-ray Diffraction)

Dat InterpretaLon & Reporting

Y

Quantitative Data |-

Generate Technical Report

Click to download full resolution via product page

Caption: Logical workflow for determining the physical properties of melissic acid.

Conclusion
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The physical properties of melissic acid, particularly its high melting point and low aqueous
solubility, are direct consequences of its long, saturated hydrocarbon chain. These
characteristics are crucial for its applications in various industrial and research settings,
including its use as a lubricant, in cosmetics, and as a biochemical standard. The
methodologies outlined in this guide provide a framework for the consistent and accurate
determination of these important physical parameters.

 To cite this document: BenchChem. [Melissic Acid: A Comprehensive Technical Overview of
its Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146214#what-are-the-physical-properties-of-melissic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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